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Compound of Interest

Compound Name: Ethyl 4-acetylbenzoate

Cat. No.: B126464 Get Quote

An In-depth Technical Guide to Ethyl 4-acetylbenzoate (CAS: 38430-55-6)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 4-acetylbenzoate, a key

chemical intermediate. It covers its physicochemical properties, spectroscopic data, synthesis

protocols, applications in research and development, and safety information.

Core Properties and Data
Ethyl 4-acetylbenzoate is an aromatic ester that serves as a versatile building block in organic

synthesis.[1] Its structure features a benzoate ester and an acetyl group at the para position,

making it a valuable intermediate for pharmaceuticals and agrochemicals.[1]

Physicochemical Properties
The fundamental physical and chemical properties of Ethyl 4-acetylbenzoate are summarized

below.
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Property Value Source

CAS Number 38430-55-6 [1][2][3][4]

Molecular Formula C₁₁H₁₂O₃ [1][2][3]

Molecular Weight 192.21 g/mol [1][2][3][5]

Appearance
White to off-white/beige

crystalline powder
[1][6]

Melting Point 55–57 °C [1][4][6]

Boiling Point 310 °C at 760 mmHg [1][6]

Density 1.096 g/cm³ [6]

Flash Point 135.8 °C [6]

Solubility

Sparingly soluble in water;

Soluble in chloroform, ethyl

acetate.

[1][6]

Storage Temperature
Room temperature, under inert

atmosphere.
[6]

Topological Polar Surface Area

(TPSA)
43.37 Å² [3]

LogP 2.0659 [3][6]

Rotatable Bonds 3 [3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of the compound.
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Spectroscopy Data Source

¹H NMR (600 MHz, CDCl₃)

δ (ppm): 8.11 (d, J=7.6 Hz,

2H), 7.99 (d, J=7.7 Hz, 2H),

4.39 (q, J=7.0 Hz, 2H), 2.63 (s,

3H), 1.40 (t, J=7.1 Hz, 3H)

[2]

Mass Spectrometry (ESI) m/z: 193.1 [M+H]⁺ [2]

Mass Spectrometry (GC-MS,

EI-B)

Major fragments (m/z): 177,

192, 147, 43, 76
[5]

Synthesis and Experimental Protocols
The most common method for synthesizing Ethyl 4-acetylbenzoate is the Fischer

esterification of 4-acetylbenzoic acid with ethanol, using a strong acid as a catalyst.
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Figure 1: Synthesis workflow for Ethyl 4-acetylbenzoate.
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Detailed Experimental Protocol: Fischer Esterification
This protocol is adapted from established synthesis routes.[2]

Materials:

4-acetylbenzoic acid (1000 g, 6.1 mol)

Ethanol (2 L)

Concentrated Sulfuric Acid (H₂SO₄) (10 mL)

Ethyl acetate

Saturated brine solution

Anhydrous Sodium Sulfate (Na₂SO₄)

Petroleum ether

Procedure:

In a suitable reaction vessel, dissolve 4-acetylbenzoic acid (1000 g) in ethanol (2 L).

Cool the solution to 0°C using an ice bath.

Slowly add concentrated H₂SO₄ (10 mL) to the cooled solution while stirring.

Heat the mixture to reflux at 80°C and maintain for 3 hours.

After the reaction is complete, remove the solvent (ethanol) under reduced pressure

(vacuum).

Work-up and Purification:

Extract the resulting residue with ethyl acetate.

Wash the organic layer with a saturated brine solution.
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Dry the organic layer over anhydrous Na₂SO₄.

Filter the solution to remove the drying agent.

Concentrate the filtrate under vacuum.

Purify the final residue using column chromatography with a mobile phase of petroleum

ether and ethyl acetate (10:1 ratio).

The final product is isolated as a white solid (yield: 1077 g, 92%).[2]

Applications in Research and Drug Development
Ethyl 4-acetylbenzoate is a valuable intermediate due to its reactive keto and ester functional

groups.

Synthetic Intermediate: It is a key reagent in the synthesis of more complex molecules,

including pyrazoles and chiral hydrazines.[1][4][6]

Biochemical Assays: The compound is utilized as a substrate in the study of enzyme-

catalyzed reactions, particularly those involving esterases.[1]

Pharmaceutical Development: It serves as a building block in the synthesis of various

pharmaceutical compounds.[1]
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Figure 2: Key applications of Ethyl 4-acetylbenzoate.

Biological Activity and Mechanism of Action
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The primary mechanism of action for Ethyl 4-acetylbenzoate in biological systems involves its

role as a substrate for hydrolytic enzymes.[1] Esterases can catalyze the hydrolysis of the ethyl

ester bond, breaking the molecule down into 4-acetylbenzoic acid and ethanol.[1] This reaction

can occur under both acidic and basic conditions.[1]
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Figure 3: Enzymatic hydrolysis of Ethyl 4-acetylbenzoate.
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Safety and Handling
Proper handling of Ethyl 4-acetylbenzoate is essential in a laboratory setting. The compound

is classified with several GHS hazard statements.

Hazard Information Details Source

GHS Pictogram GHS07 (Exclamation mark)

Signal Word Warning [7]

Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H332: Harmful if

inhaled.H335: May cause

respiratory irritation.

[7][8]

Precautionary Statements

P261: Avoid breathing

dust.P280: Wear protective

gloves/eye

protection.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[8]

Handling: Use in a well-ventilated area or outdoors.[8] Avoid contact with skin, eyes, and

clothing, and prevent ingestion and inhalation.[8] Wash hands and any exposed skin

thoroughly after handling.[8]

Storage: Store in a well-ventilated, locked-up place with the container tightly closed.[8] Keep

in a dry, cool environment under an inert atmosphere.[9]

First Aid: In case of skin contact, wash with plenty of soap and water.[8] For eye contact,

rinse cautiously with water for several minutes.[8] If inhaled, move the person to fresh air.[8]

If swallowed, do NOT induce vomiting and seek medical attention.[8]
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Conclusion
Ethyl 4-acetylbenzoate (CAS: 38430-55-6) is a well-characterized compound with significant

utility as a chemical intermediate. Its straightforward synthesis, combined with its dual

reactivity, makes it a valuable precursor for a range of molecules in pharmaceutical and

chemical research. The data and protocols provided in this guide serve as a comprehensive

resource for professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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